Cas no 56973-49-0 (1-Propanamine,3-[(2-aminoethyl)thio]-)

• Product Name: 1-Propanamine,3-[(2-aminoethyl)thio]-
• CAS No: 56973-49-0
• MF: C₅H₁₄N₂S
• MW: 134.243059635162
• CID: 367655
• PubChem ID: 3080844
• Update Time: 2025-04-19

1-Propanamine,3-[(2-aminoethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine,3-[(2-aminoethyl)thio]-
• 3-(2-aminoethylsulfanyl)propan-1-amine
• cystathionamine
• 1-Propanamine, 3-((2-aminoethyl)thio)-
• 3-((2-Aminoethyl)thio)-1-propanamine
• SCHEMBL11745646
• AKOS010574829
• 1,8-diaza-4-thiaoctane
• DTXSID80205576
• 56973-49-0

• Inchi： 1S/C5H14N2S/c6-2-1-4-8-5-3-7/h1-7H2
• InChI Key： CFKGMBWSBBAQQO-UHFFFAOYSA-N
• SMILES： S(CCN)CCCN

Computed Properties

• Exact Mass: 134.08792
• Monoisotopic Mass: 134.087769
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 41.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.3
• XLogP3: -0.6

Experimental Properties

• Density: 1.013
• Boiling Point: 248.1°Cat760mmHg
• Flash Point: 103.8°C
• Refractive Index: 1.52
• PSA: 52.04